1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole

• IUPAC Name: 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethylpyrazole
• InChI: InChI=1S/C12H19FN2/c1-9-10(2)14-15(11(9)3)8-12(13)6-4-5-7-12/h4-8H2,1-3H3
• InChI Key: VOIRMWBXQFDYEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)CC2(CCCC2)F)C
• Molecular Formula: C12H19FN2
• Molecular Weight: 210.29 g/mol

Description

1-[(1-Fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole is a chemical compound with the molecular formula C12H19FN2. It has an average mass of 210.291 Da and a monoisotopic mass of 210.153229 Da.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrazole ring substituted with three methyl groups, a fluorocyclopentyl group, and a methyl group. The exact structure is not provided in the search results.

Scientific Research Applications

Synthesis and Characterization

• Efficient Synthesis of Fluorinated Pyrazoles : 4-Fluoro-5-(perfluoroalkyl)pyrazoles, including compounds structurally related to 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole, were synthesized from organofluorosilicon building blocks. These fluorinated pyrazoles show regiospecific reactions and their structure can be confirmed by various spectroscopic methods (Bouillon et al., 2001).

• Pinacol 1-Methyl-1H-pyrazole-5-boronate Synthesis : The synthesis of related pyrazole derivatives, such as 1-Methyl-1H-pyrazole-5-boronate, involves multiple steps, including methylation and reaction with trimethyl borate. This showcases the diverse synthetic approaches applicable to pyrazole derivatives (Zhang Yu-jua, 2013).

Biological Properties and Applications

• Antibacterial and Antitumor Properties : Some pyrazole derivatives, including those with a structure akin to 1-[(1-fluorocyclopentyl)methyl]-3,4,5-trimethyl-1H-pyrazole, have been evaluated for their antibacterial and antitumor activities. These compounds have shown potential as therapeutic agents in medicinal chemistry (Hamama et al., 2012).

• Pyrazoles in Agrochemical and Medicinal Chemistry : Pyrazoles, including fluorinated fused-ring pyrazoles, are utilized in agrochemicals, anti-inflammatory medications, and antitumor drugs. The synthesis of trifluoromethylated indenopyrazoles exemplifies the potential of pyrazoles in various medicinal applications (Lam et al., 2022).

Chemical Properties and Reactions

• Charge-Transfer Chemistry of Fluorine-Containing Pyrazoles : The study of charge-transfer reactions involving fluorine-containing pyrazoles, like 1-methyl-3-trifluoromethyl-2-pyrazoline-5-one, reveals their interaction with π-acceptors. These reactions lead to stable, colored products and are important for understanding the chemical behavior of fluorinated pyrazoles (Adam et al., 2021).